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Compound of Interest

Compound Name: Ramiprilat-d5

Cat. No.: B562202 Get Quote

Essential Safety and Handling Guide for
Ramiprilat-d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Ramiprilat-d5. Given the limited specific safety data for this deuterated compound, a

conservative approach is mandated, treating it as a potent active pharmaceutical ingredient

(API) with pharmacological properties similar to its non-deuterated counterpart, Ramiprilat.
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Property Value Source

Chemical Name

(2S,3aS,6aS)-1-[(2S)-2-

[[(1S)-1-Carboxy-3-(phenyl-

d5)propyl]amino]-1-

oxopropyl]octahydrocyclopenta

[b]pyrrole-2-carboxylic acid

Toronto Research Chemicals

CAS Number 1356837-92-7 Toronto Research Chemicals

Molecular Formula C₂₁H₂₃D₅N₂O₅ Toronto Research Chemicals

Molecular Weight 393.49 g/mol Toronto Research Chemicals

Pharmacological Class
Angiotensin-Converting

Enzyme (ACE) Inhibitor
[1][2]

Hazard Identification and Risk Assessment
Ramiprilat, the active metabolite of Ramipril, is a potent ACE inhibitor.[1][2] While specific

toxicity data for Ramiprilat-d5 is not readily available, it should be handled as a compound

with high pharmacological activity. The primary risks are associated with accidental exposure,

which could lead to pharmacological effects such as hypotension (low blood pressure),

dizziness, and fatigue.[3]

Occupational Exposure Limits (OELs) for potent compounds are typically in the range of 0.03

to 10 µg/m³ over an eight-hour time-weighted average.[4] Although a specific OEL for

Ramiprilat-d5 has not been established, it is prudent to handle it within a facility designed for

potent compounds.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure. The following table outlines

the recommended PPE for handling Ramiprilat-d5.
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PPE Category Recommended Equipment
Specifications and
Rationale

Hand Protection
Double-gloving with nitrile

gloves

Provides a barrier against

dermal absorption. Double-

gloving allows for the safe

removal of the outer glove if

contamination occurs.

Eye Protection
Chemical safety goggles or a

face shield

Protects eyes from splashes or

airborne particles. A face

shield offers broader

protection.

Respiratory Protection

A properly fitted N95 or higher-

rated respirator. For higher-risk

activities (e.g., handling larger

quantities, potential for

aerosolization), a Powered Air-

Purifying Respirator (PAPR) is

recommended.

Prevents inhalation of airborne

particles. The choice of

respirator should be based on

a risk assessment of the

specific procedure.

Body Protection

A disposable lab coat with long

sleeves and elastic cuffs. For

high-potency API handling, a

disposable suit (e.g., Tyvek) is

recommended.

Protects skin and personal

clothing from contamination.

Disposable garments prevent

the spread of the compound

outside the laboratory.

Foot Protection
Closed-toe shoes and

disposable shoe covers

Protects feet from spills and

prevents tracking of

contaminants out of the work

area.

Engineering Controls
Engineering controls are the primary means of minimizing exposure to potent compounds.
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Control Type Description

Ventilation

All handling of Ramiprilat-d5 powder should be

performed in a certified chemical fume hood, a

glove box, or a ventilated balance enclosure.[5]

Containment

Use of containment systems such as glove bags

or isolators for weighing and transferring

powders.

Handling and Storage Procedures
Receiving and Unpacking:

Inspect the package for any signs of damage or leakage upon arrival.

Wear appropriate PPE (gloves, lab coat, and safety glasses) when unpacking.

Open the package in a designated containment area, such as a chemical fume hood.

Weighing and Solution Preparation:

Perform all weighing operations within a ventilated balance enclosure or glove box to contain

any airborne powder.

Use dedicated spatulas and weighing papers.

When preparing solutions, add the solvent to the powder slowly to avoid splashing.

Storage:

Store Ramiprilat-d5 in a cool, dry, and well-ventilated area.

Keep the container tightly sealed.

Some sources suggest storage at -20°C for long-term stability.[6]

A study on Ramipril (the prodrug) indicated instability at elevated temperatures and humidity,

suggesting that Ramiprilat should also be protected from these conditions.[7]
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Spill and Emergency Procedures
Scenario Procedure

Minor Powder Spill

1. Do not use a dry brush or compressed air. 2.

Gently cover the spill with damp paper towels to

avoid raising dust. 3. Wipe the area from the

outside in, placing the contaminated materials in

a sealed bag for disposal. 4. Clean the area with

a suitable detergent and then decontaminate

with a 10% bleach solution followed by a water

rinse.

Skin Contact

1. Immediately remove contaminated clothing.

2. Wash the affected area with soap and

copious amounts of water for at least 15

minutes. 3. Seek medical attention.

Eye Contact

1. Immediately flush the eyes with a gentle

stream of water for at least 15 minutes, holding

the eyelids open. 2. Seek immediate medical

attention.

Inhalation

1. Move to fresh air immediately. 2. If breathing

is difficult, administer oxygen. 3. Seek medical

attention.

Ingestion
1. Do not induce vomiting. 2. Rinse the mouth

with water. 3. Seek immediate medical attention.

Disposal Plan
All waste contaminated with Ramiprilat-d5 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste

(e.g., contaminated gloves, wipes, weighing

papers, disposable lab coats) 1. Collect in a

dedicated, clearly labeled, and sealed

hazardous waste container. 2. Do not mix with

other waste streams.

Liquid Waste

(e.g., unused solutions, contaminated solvents)

1. Collect in a dedicated, clearly labeled, and

sealed hazardous waste container. 2. Ensure

the container is compatible with the solvents

used.

Sharps Waste

(e.g., contaminated needles, pipette tips) 1.

Dispose of in a designated sharps container for

hazardous chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
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Caption: Workflow for the safe handling of Ramiprilat-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

